Cas no 1396852-54-2 (2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396852-54-2
• MF: C₁₁H₇BrN₆OS
• MW: 351.181878328323
• CID: 5896177
• PubChem ID: 71791712
• Update Time: 2025-05-20

2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396852-54-2
• VU0539110-1
• 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)tetrazole-5-carboxamide
• AKOS024541665
• 2-(4-bromophenyl)-N-(thiazol-2-yl)-2H-tetrazole-5-carboxamide
• F6237-4158

• Inchi： 1S/C11H7BrN6OS/c12-7-1-3-8(4-2-7)18-16-9(15-17-18)10(19)14-11-13-5-6-20-11/h1-6H,(H,13,14,19)
• InChI Key： KJKDUGUXPTVBNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1N=NC(C(NC2=NC=CS2)=O)=N1

Computed Properties

• Exact Mass: 349.95854g/mol
• Monoisotopic Mass: 349.95854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

Chemical Compound CAS No. 1396852-54-2: 2-(4-Bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

The compound with CAS No. 1396852-54-2, known as 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring system with a thiazole moiety and a brominated aromatic group. The integration of these functional groups imparts the molecule with distinctive electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. The tetrazole ring is known for its ability to act as a hydrogen bond acceptor and donor, which enhances the molecule's bioavailability and binding affinity to target proteins. Additionally, the presence of the thiazole group introduces sulfur-based interactions that can further stabilize molecular interactions. These properties make the compound an attractive lead for developing novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to modulate enzyme activity. Researchers have demonstrated that 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide can inhibit key enzymes involved in cellular signaling pathways. For instance, studies have shown that it exhibits potent inhibitory effects on kinases and proteases that are implicated in cancer progression. This suggests that the compound could serve as a scaffold for designing selective inhibitors with improved efficacy and reduced off-target effects.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The tetrazole moiety is known to exhibit nonlinear optical properties due to its conjugated π-systems. This makes the compound a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in synthetic methodologies have enabled the large-scale synthesis of this compound with high purity and yield.

The synthesis of CAS No. 1396852-54-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediate tetrazole derivatives and their subsequent coupling with thiazole-containing reagents under optimized conditions. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of these processes while maintaining high stereochemical control.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of this compound. Preliminary studies indicate that it exhibits low toxicity towards non-target organisms under standard test conditions. However, further research is needed to fully assess its environmental impact and ensure sustainable practices during its production and application.

In conclusion, CAS No. 1396852-54-2, or 2-(4-bromophenyl)-N-(1,3-thiazol-2-yl)- , represents a cutting-edge advancement in chemical design with diverse applications across multiple disciplines. Its unique structural features and promising biological activity position it as a valuable asset in both academic research and industrial development.